4-(tert-butyl)-N-[2,5,6-trimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[2,5,6-trimethyl-1-[(3-methylphenyl)methyl]benzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C28H33N3O2S/c1-18-9-8-10-22(15-18)17-31-21(4)29-27-25(31)16-19(2)20(3)26(27)30-34(32,33)24-13-11-23(12-14-24)28(5,6)7/h8-16,30H,17H2,1-7H3
• InChI Key: KNTDEYHTOWFBSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=NC3=C2C=C(C(=C3NS(=O)(=O)C4=CC=C(C=C4)C(C)(C)C)C)C)C
• Molecular Formula: C28H33N3O2S
• Molecular Weight: 475.6 g/mol
• CAS No.: 338964-22-0

Description

4-(tert-butyl)-N-[2,5,6-trimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C28H33N3O2S and its molecular weight is 475.65. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

In the realm of chemical synthesis, benzenesulfonamide derivatives, which include 4-(tert-butyl)-N-[2,5,6-trimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide, are utilized for various synthetic processes. For example, they play a role in the synthesis of pyrazole and indeno[1,2-c]pyrazol derivatives, which are studied for their potential as tumor-specific agents and carbonic anhydrase inhibitors (Gul et al., 2016). Additionally, benzenesulfonamide derivatives are crucial in creating new chemical entities like zinc phthalocyanines with potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Pharmaceutical Research

In pharmaceutical research, derivatives of benzenesulfonamide, such as this compound, are investigated for their potential as drug candidates. For instance, they are explored for their ability to bind to DNA, which can lead to the development of new anticancer agents (González-Álvarez et al., 2013). Also, these compounds are studied for their potential in the synthesis of bioactive substances, particularly those that might possess antimicrobial properties (Abbas et al., 2017).

Catalysis and Material Science

In material science and catalysis, such compounds are examined for their role in the design of catalysts, particularly in oxidation reactions. For instance, 4-tert-butylbenzenesulfonamide is used as a substituent in iron phthalocyanine catalysts, which demonstrate notable stability and effectiveness in the oxidation of organic compounds (Işci et al., 2014).

Spectroscopy and Analytical Chemistry

Benzenesulfonamide derivatives are also relevant in analytical chemistry, particularly in spectroscopy. They are subjects of spectroscopic analysis and surface-enhanced Raman scattering studies, which help understand their molecular properties and interactions. Such research contributes to the development of new pharmaceutical applications (Mary et al., 2021).